Cas no 1083401-12-0 (3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine)

• Product Name: 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine
• CAS No: 1083401-12-0
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 4560219
• Update Time: 2025-06-08

3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 5H-1,2,4-Triazolo[4,3-d][1,4]diazepine, 3-cyclopropyl-6,7,8,9-tetrahydro-
• 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine

• Inchi： 1S/C9H14N4/c1-2-7(1)9-12-11-8-3-4-10-5-6-13(8)9/h7,10H,1-6H2
• InChI Key： MYUICGUVXRYVCL-UHFFFAOYSA-N
• SMILES： N1CCC2=NN=C(C3CC3)N2CC1

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),

Additional information on 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine

Introduction to 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine (CAS No. 1083401-12-0)

The compound 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine, identified by its CAS number 1083401-12-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the diazepine class and features a unique structural framework that has garnered considerable attention from researchers due to its potential pharmacological properties. The presence of a cyclopropyl group and a fused triazolo-diazepine system imparts distinct chemical and biological characteristics that make this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of structural modifications in diazepine derivatives for optimizing their pharmacological activity. The 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine scaffold has been extensively studied for its potential applications in the treatment of neurological and psychiatric disorders. The cyclopropyl moiety is particularly noteworthy as it can influence both the metabolic stability and binding affinity of the molecule to biological targets. This has led to increased interest in exploring its interactions with enzymes and receptors relevant to conditions such as anxiety, depression, and epilepsy.

One of the most compelling aspects of this compound is its ability to modulate neurotransmitter systems. Preclinical investigations have suggested that 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine may exhibit anxiolytic and sedative effects without the typical side effects associated with classical benzodiazepines. This is attributed to its unique structural features that allow for selective interaction with specific binding sites. The triazolo-diazepine core is known to interact with GABA receptors, which are crucial for regulating neuronal excitability. However, the cyclopropyl substitution appears to enhance selectivity while minimizing off-target effects.

The synthesis of 3-Cyclopropyl-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-d][1,4]diazepine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group at the 3-position is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic methodologies have been employed to overcome these challenges, including protecting group strategies and transition metal-catalyzed coupling reactions. These techniques have enabled researchers to produce sufficient quantities of the compound for both preclinical and clinical studies.

From a pharmacokinetic perspective, 3-Cyclopropyl-6,7,8,9-tetrahydro,5H-[,1,2,4]triazolo[,4,3,d][,1,4]diazepine exhibits promising properties that could make it an attractive therapeutic agent. Initial pharmacokinetic studies indicate moderate oral bioavailability and a reasonable half-life in vivo. This suggests that the compound could be suitable for once or twice daily dosing regimens if further validated in clinical trials. Additionally, 1083401120 has shown potential for metabolic stability against major cytochrome P450 enzymes 3A4 and 2D6 which reduces concerns about drug-drug interactions.

The biological activity of 3-Cyclopropyl,6,7,8,9-tetrahydro,5H-[,1,2,4]triazolo[,4,3,d][,1,4]diazepine has been further explored through computational modeling studies using molecular docking techniques. These studies have provided insights into how the compound interacts with target proteins at an atomic level. The cyclopropyl group appears to play a critical role in stabilizing the binding conformation by forming favorable hydrophobic interactions with key residues in the binding pocket. This level of detail has been instrumental in guiding structural optimization efforts aimed at improving potency while reducing toxicity.

In conclusion, 1083401120 represents a novel pharmacological entity with significant therapeutic potential within psychiatry and neurology medicine fields . Its unique structural features combined with preliminary evidence suggesting favorable pharmacokinetic properties make it an exciting compound for continued research . While additional studies are needed , particularly clinical trials ,to fully elucidate its efficacy safety profile , current findings support further development efforts . As medicinal chemistry advances , compounds like 3-Cyclopropyl--6--7--8--9-tetrahydro--5-H-[--12--34-triazo[44--33-d][14]-dazepine continue contribute expanding our understanding possible treatments neurological psychiatric disorders .